Cas no 1187931-62-9 (N-methyltetrahydropyran-3-amine;hydrochloride)

• Product Name: N-methyltetrahydropyran-3-amine;hydrochloride
• CAS No: 1187931-62-9
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD09037816
• CID: 1035203
• PubChem ID: 53408654
• Update Time: 2025-06-10

N-methyltetrahydropyran-3-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyltetrahydro-2H-pyran-3-amine hydrochloride
• N-methyletrahydro-2H-pyran-3-amine hydrochloride
• N-methyloxan-3-amine,hydrochloride
• A804099
• AK129669
• KB-58552
• N-methyl-3-oxanamine hydrochloride
• RL00731
• WTI-11877
• Methyl-(tetrahydro-pyran-3-yl)-amine hydrochloride
• N-methyltetrahydropyran-3-amine;hydrochloride
• N-methyletrahydro-2H-pyran
• N-Methyloxan-3-amine--hydrogen chloride (1/1)
• 1187931-62-9
• DB-061409
• PS-16891
• MFCD09878897
• SB31435
• N-methyloxan-3-amine;hydrochloride
• DTXSID30696374
• J-523677
• AKOS016014144
• D96690
• Methyl-(tetrahydro-pyran-3-yl)-amine hydrochloride, AldrichCPR
• N-methyltetrahydropyran-3-amine hydrochloride
• N-methyloxan-3-amine hydrochloride
• N-Methyltetrahydro-2H-pyran-3-aminehydrochloride
• CS-0208750
• N-(Tetrahydro-2h-pyran-3-yl)methanamine hydrochloride
• N-methyletrahydro-2H-pyran -3-amine hydrochloride
• N-Methyltetrahydropyran-3-amine HCl
• N-(Tetrahydro-2h-pyran-3-yl)methanamine HCl

• MDL： MFCD09037816
• Inchi： 1S/C6H13NO.ClH/c1-7-6-3-2-4-8-5-6;/h6-7H,2-5H2,1H3;1H
• InChI Key： KZQFVDMXUDUSQR-UHFFFAOYSA-N
• SMILES： Cl.O1CCCC(C1)NC

Computed Properties

• Exact Mass: 151.0763918g/mol
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 65.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on N-methyltetrahydropyran-3-amine;hydrochloride

Comprehensive Overview of N-methyltetrahydropyran-3-amine hydrochloride (CAS 1187931-62-9): Properties, Applications, and Industry Insights

The chemical compound N-methyltetrahydropyran-3-amine hydrochloride (CAS 1187931-62-9) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a derivative of tetrahydropyran, this amine hydrochloride salt exhibits enhanced solubility and stability, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₆H₁₄ClNO, and precise stereochemistry contribute to its role in asymmetric synthesis and drug discovery.

Recent studies highlight the growing demand for N-methyltetrahydropyran-3-amine derivatives in small-molecule drug development, particularly for targeting neurological and metabolic disorders. Researchers are exploring its potential as a chiral building block for kinase inhibitors and GPCR modulators, aligning with trends in precision medicine. The hydrochloride salt form (CAS 1187931-62-9) offers improved crystallinity for X-ray diffraction analysis, a critical factor in structure-activity relationship studies.

From a synthetic perspective, the tetrahydropyran ring system in this compound provides conformational rigidity that influences bioactivity profiles. Pharmaceutical chemists frequently search for "synthetic routes to N-methyltetrahydropyran-3-amine" or "CAS 1187931-62-9 solubility data," reflecting industry needs for process optimization. The compound's logP value and hydrogen bonding capacity make it particularly relevant for blood-brain barrier penetration studies, a hot topic in CNS drug development.

Quality control specifications for N-methyltetrahydropyran-3-amine hydrochloride typically require ≥98% HPLC purity, with strict limits on residual solvents. Analytical methods like LC-MS characterization and NMR spectral data (particularly ¹H and ¹³C) are frequently documented for this reference standard (CAS 1187931-62-9). These parameters are crucial for researchers comparing "amine hydrochloride salt properties" across different synthetic batches.

Emerging applications in catalysis research demonstrate the compound's utility as a ligand precursor for transition metal complexes. The methylamine moiety can coordinate to palladium or copper catalysts, addressing search trends for "heterocyclic amine ligands in cross-coupling reactions." This aligns with sustainable chemistry initiatives seeking greener alternatives to traditional phosphine ligands.

Stability studies of CAS 1187931-62-9 under various pH conditions reveal its optimal storage as a lyophilized powder at -20°C. Such data responds to frequent queries about "amine hydrochloride degradation pathways" in pharmaceutical forums. The compound's hygroscopic nature necessitates careful handling under inert atmosphere, a consideration often overlooked in early-stage research protocols.

Patent analysis shows increasing incorporation of N-methyltetrahydropyran-3-amine scaffolds in proteolysis-targeting chimera (PROTAC) designs, particularly for E3 ubiquitin ligase recruitment. This innovative approach in targeted protein degradation therapeutics has driven laboratory-scale demand for high-purity CAS 1187931-62-9, with suppliers noting 300% year-over-year growth in custom synthesis inquiries.

Environmental fate studies of related tetrahydropyran derivatives suggest favorable biodegradation profiles, an important factor for green chemistry assessments. Regulatory databases increasingly include CAS 1187931-62-9 in read-across evaluations for structurally similar compounds, streamlining safety documentation for new drug applications.

Advanced computational modeling of N-methyltetrahydropyran-3-amine hydrochloride demonstrates excellent correlation between predicted and experimental pKa values, addressing a common challenge in medicinal chemistry optimization. These in silico tools help researchers prioritize synthetic targets before laboratory work begins, reducing development timelines for novel therapeutics.

The compound's crystalline polymorph behavior has become a case study in solid-state chemistry courses, with its phase transitions carefully characterized by differential scanning calorimetry. Such fundamental research supports quality-by-design approaches in pharmaceutical manufacturing, where control of salt forms directly impacts drug product performance.